Cas no 1805380-79-3 (Methyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate)

• Product Name: Methyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate
• CAS No: 1805380-79-3
• MF: C₈H₅BrF₂N₂O₄
• MW: 311.037108182907
• CID: 4862959
• Update Time: 2025-05-24

Methyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate

• Inchi： 1S/C8H5BrF2N2O4/c1-17-8(14)5-4(7(10)11)6(13(15)16)3(9)2-12-5/h2,7H,1H3
• InChI Key： RCLYNRGBNHBBDF-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=O)OC)C(C(F)F)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• XLogP3: 2.2
• Topological Polar Surface Area: 85

Additional information on Methyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate

Methyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate: A Comprehensive Overview

The compound Methyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate, identified by the CAS number 1805380-79-3, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their versatile properties in drug design, agrochemicals, and materials science. The structure of this molecule is characterized by a pyridine ring substituted with a methyl ester group at position 2, a bromine atom at position 5, a difluoromethyl group at position 3, and a nitro group at position 4. These substituents contribute to its unique electronic and steric properties, making it a valuable compound for research and development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving nucleophilic aromatic substitution and electrophilic substitution reactions. The presence of electron-withdrawing groups such as the nitro and bromine atoms enhances the reactivity of the pyridine ring, facilitating various transformations. For instance, the methyl ester group can be readily converted into other functional groups, such as hydroxamic acids or amides, through hydrolysis or amidation reactions. These modifications expand the utility of the compound in different chemical contexts.

One of the most promising applications of Methyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate lies in its potential as a lead compound in drug discovery. The pyridine scaffold is well-known for its ability to interact with biological targets such as enzymes and receptors due to its planar structure and ability to form hydrogen bonds. The bromine and nitro groups introduce additional electronic effects that can modulate bioactivity. Recent studies have explored the use of this compound as a template for designing inhibitors of kinase enzymes, which are implicated in various diseases including cancer and inflammatory disorders.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. The nitro group imparts herbicidal activity, while the bromine and difluoromethyl groups enhance selectivity towards specific plant species. Researchers have investigated its potential as a component in herbicide formulations that target invasive weeds without adversely affecting crops. Furthermore, the compound's stability under environmental conditions makes it a viable candidate for sustainable agricultural practices.

The unique combination of substituents on the pyridine ring also makes this compound an attractive candidate for materials science applications. For example, the electron-withdrawing groups can influence the electronic properties of polymers or coordination compounds, potentially leading to novel materials for electronics or catalysis. Recent studies have explored its use as a ligand in metalloporphyrin complexes, which exhibit interesting magnetic and optical properties.

From an environmental perspective, understanding the fate and behavior of Methyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate in ecosystems is crucial for assessing its safety and sustainability. Research has focused on its biodegradation pathways under aerobic and anaerobic conditions, as well as its potential to accumulate in soil or water systems. Preliminary findings suggest that the compound undergoes rapid microbial degradation under certain conditions, reducing its persistence in the environment.

In conclusion, Methyl 5-bromo-3-(difluoromethyl)-4-nitropyridine-2-carboxylate (CAS No: 1805380-79-3) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables versatile chemical transformations, making it an invaluable tool for researchers in drug discovery, agrochemicals, and materials science. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing modern chemistry.